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Application Notes and Protocols for Boc-NH-SS-
OpNC Linker
For Researchers, Scientists, and Drug Development Professionals

Introduction
The Boc-NH-SS-OpNC linker is a heterobifunctional, self-immolative crosslinker designed for

the reversible conjugation of payloads to targeting ligands, such as antibodies, to create

targeted therapeutics like antibody-drug conjugates (ADCs). This linker incorporates three key

chemical features:

A Boc-protected amine: This group provides a stable handle that can be deprotected to

reveal a primary amine for further modification if required, though in many workflows it

remains protected.

A disulfide bond (-S-S-): This bond is relatively stable in the bloodstream but is susceptible to

cleavage in the reducing intracellular environment, where the concentration of glutathione

(GSH) is significantly higher (1-10 mM) compared to the extracellular space (2-10 µM).[1]

This differential stability allows for the targeted release of the payload within the target cells.

[1][2]
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A p-nitrophenyl carbonate (OpNC) activating group: This group reacts efficiently with primary

amines, such as those on the side chains of lysine residues of antibodies or on amine-

containing payloads, to form a stable carbamate linkage.[2]

The "self-immolative" property of the linker ensures that upon disulfide cleavage, the linker

spontaneously fragments, releasing the payload in its native, unmodified form. This is a critical

feature to ensure the full biological activity of the released drug.[1]

Key Advantages
Targeted Payload Release: The disulfide bond's sensitivity to the high intracellular

glutathione concentration enables specific drug release within target cells, minimizing off-

target toxicity.[1]

Traceless Cleavage: The self-immolative design ensures the payload is released without any

part of the linker remaining attached, preserving its therapeutic efficacy.[1]

Tunable Release Kinetics: The rate of disulfide cleavage and subsequent payload release

can be influenced by the steric hindrance around the disulfide bond, offering a degree of

tunability in drug delivery design.[1]

Versatile Conjugation: The p-nitrophenyl carbonate group allows for straightforward

conjugation to amine-containing molecules.

Applications
The primary application of the Boc-NH-SS-OpNC linker is in the development of targeted drug

delivery systems, including:

Antibody-Drug Conjugates (ADCs): Linking potent cytotoxic agents to monoclonal antibodies

that target tumor-specific antigens.

Peptide-Drug Conjugates (PDCs): Attaching drugs to targeting peptides.

Small Molecule-Drug Conjugates (SMDCs): Conjugating drugs to small molecule targeting

ligands.
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PROTACs (Proteolysis Targeting Chimeras): Although less common, disulfide linkers can be

incorporated into PROTAC design for targeted protein degradation.

Data Presentation
Table 1: Physicochemical Properties of Boc-NH-SS-
OpNC Linker

Property Value Reference

Molecular Formula C₁₆H₂₂N₂O₇S₂ [2]

Molecular Weight 418.48 g/mol [2]

Appearance White to off-white solid General knowledge

Solubility
Soluble in organic solvents

(e.g., DMSO, DMF)
General knowledge

Table 2: Representative Quantitative Data for Disulfide-
Based Self-Immolative Linkers
Note: Specific quantitative data for the Boc-NH-SS-OpNC linker is not readily available in the

public domain. The following data is compiled from studies on structurally similar disulfide

linkers and serves as a general guideline.
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Parameter
Typical Value
Range

Conditions Reference

Plasma Stability (Half-

life)
> 24 hours

Incubation in human

plasma at 37°C

[3] (General

expectation for stable

linkers)

Glutathione-Mediated

Cleavage (Half-life)
5 - 60 minutes

1-10 mM Glutathione

in PBS, pH 7.4, 37°C

[4] (General range for

disulfide cleavage)

Conjugation Efficiency

(to primary amines)
> 80%

Molar excess of linker,

aqueous/organic co-

solvent, room

temperature

General knowledge of

NHS-ester like

reactions

Average Drug-to-

Antibody Ratio (DAR)
2 - 4

Controlled

stoichiometry during

conjugation

[5][6]

Experimental Protocols
Protocol 1: Conjugation of Boc-NH-SS-OpNC Linker to
an Amine-Containing Payload
This protocol describes the reaction of the linker with a payload that has a primary amine.

Materials:

Boc-NH-SS-OpNC linker

Amine-containing payload

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

N,N-Diisopropylethylamine (DIPEA)

Reaction vessel (e.g., glass vial)

Stirring apparatus
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HPLC for reaction monitoring and purification

Procedure:

Dissolve the amine-containing payload in anhydrous DMF or DMSO to a final concentration

of 10-20 mg/mL.

Add 1.5 to 2.0 molar equivalents of the Boc-NH-SS-OpNC linker to the payload solution.

Add 2.0 to 3.0 molar equivalents of DIPEA to the reaction mixture to act as a non-

nucleophilic base.

Stir the reaction mixture at room temperature (20-25°C) for 2-4 hours.

Monitor the reaction progress by HPLC. Look for the consumption of the payload and the

formation of a new, higher molecular weight product.

Once the reaction is complete, the linker-payload conjugate can be purified by preparative

HPLC.

Characterize the purified conjugate by LC-MS to confirm the correct mass.

Protocol 2: Conjugation of Linker-Payload to a Targeting
Antibody (Lysine Conjugation)
This protocol outlines the conjugation of the pre-formed linker-payload to the lysine residues of

a monoclonal antibody.

Materials:

Purified targeting antibody in a suitable buffer (e.g., PBS, pH 7.4)

Boc-NH-SS-OpNC-Payload conjugate (from Protocol 1)

Reaction buffer: Borate buffer (50 mM, pH 8.5)

Quenching solution: Tris buffer (1 M, pH 8.0)
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Size-exclusion chromatography (SEC) column for purification

UV-Vis spectrophotometer

LC-MS for DAR analysis

Procedure:

Prepare the antibody solution at a concentration of 5-10 mg/mL in the reaction buffer.

Dissolve the Boc-NH-SS-OpNC-Payload conjugate in a co-solvent such as DMSO to a high

concentration (e.g., 10-20 mM).

Add a 5-10 molar excess of the dissolved linker-payload conjugate to the antibody solution.

The final concentration of the co-solvent should not exceed 10% (v/v) to maintain antibody

integrity.

Gently mix the reaction and incubate at room temperature for 2-4 hours.

Stop the reaction by adding the quenching solution to a final concentration of 50 mM.

Purify the resulting ADC by size-exclusion chromatography to remove unreacted linker-

payload and other small molecules.

Determine the protein concentration of the purified ADC using a UV-Vis spectrophotometer at

280 nm.

Determine the average drug-to-antibody ratio (DAR) using techniques such as hydrophobic

interaction chromatography (HIC)-HPLC or LC-MS after reduction of the antibody.[5][7]

Protocol 3: In Vitro Payload Release Assay
This protocol assesses the release of the payload from the ADC in the presence of glutathione.

Materials:

Purified ADC (from Protocol 2)

Phosphate-buffered saline (PBS), pH 7.4
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Glutathione (GSH)

Incubator at 37°C

HPLC or LC-MS for analysis

Procedure:

Prepare a solution of the ADC in PBS at a concentration of 1 mg/mL.

Prepare a stock solution of glutathione in PBS (e.g., 100 mM).

In separate reaction tubes, add the ADC solution and then add the glutathione stock solution

to achieve final GSH concentrations of 0 mM (control) and 5 mM.

Incubate the samples at 37°C.

At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot from each reaction

tube.

Immediately analyze the aliquots by HPLC or LC-MS to quantify the amount of released

payload.

Plot the percentage of released payload versus time to determine the release kinetics.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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